1-methylpiperazine; 4-(3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid
Description
The compound combines 1-methylpiperazine, a six-membered heterocyclic amine with a methyl group at the 1-position, and a sterol-like structure derived from a cyclopenta[a]phenanthrene backbone. The sterol moiety, 4-(3,7,12-trihydroxy-10,13-dimethyl-…-yl)pentanoic acid, resembles bile acids (e.g., cholic acid derivatives) with hydroxyl groups at positions 3, 7, and 12, and methyl groups at 10 and 12. This hybrid structure likely enhances solubility and bioavailability while retaining sterol-mediated biological interactions .
Properties
CAS No. |
6268-27-5 |
|---|---|
Molecular Formula |
C29H52N2O5 |
Molecular Weight |
508.7 g/mol |
IUPAC Name |
1-methylpiperazine;4-(3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid |
InChI |
InChI=1S/C24H40O5.C5H12N2/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26;1-7-4-2-6-3-5-7/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29);6H,2-5H2,1H3 |
InChI Key |
QTUVPSWEEPYTFM-UHFFFAOYSA-N |
Canonical SMILES |
CC(CCC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C.CN1CCNCC1 |
Origin of Product |
United States |
Biological Activity
The compound 1-methylpiperazine; 4-(3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid is a complex organic molecule with significant potential in various biological applications. This article presents a comprehensive review of its biological activity based on existing literature and research findings.
Chemical Structure and Properties
The compound consists of a piperazine moiety linked to a pentanoic acid derivative and a complex trihydroxy-cyclopenta[a]phenanthrene structure. This unique arrangement contributes to its diverse biological activities.
Anticancer Properties
Recent studies have highlighted the anticancer potential of compounds containing piperazine derivatives. Research indicates that piperazine-based compounds can exhibit significant cytotoxic effects against various cancer cell lines. For instance:
- Cytotoxicity Against Prostate Cancer Cells : Compounds similar in structure to the target compound have shown IC50 values as low as 5.1 µM against androgen receptor-negative prostate cancer cells (PC-3), indicating potent anticancer activity .
Antimicrobial Activity
Piperazine derivatives have also been noted for their antimicrobial properties. They exhibit activity against various bacterial strains and have been used in the development of new antibiotics:
- Inhibition of Bacterial Growth : Studies demonstrate that certain piperazine compounds can inhibit bacterial growth effectively. For example, derivatives have shown MIC values against Streptococcus suis SC19 at concentrations around 100 µg/mL .
Anti-inflammatory Effects
The anti-inflammatory properties of piperazine derivatives are well-documented. These compounds can inhibit pro-inflammatory pathways and reduce cytokine production:
- Inhibition of NF-κB Pathway : Certain derivatives have been shown to inhibit LPS-induced NF-κB activation with IC50 values ranging from 8.2 to 15.1 µM .
Study 1: Antiproliferative Activity
A study investigated the antiproliferative effects of piperazine derivatives on human tumor cell lines. The results indicated that these compounds significantly reduced cell viability and induced apoptosis in cancer cells .
| Compound | Cell Line | IC50 (µM) | Mechanism |
|---|---|---|---|
| Piperazine Derivative A | PC-3 | 5.1 | Induces apoptosis |
| Piperazine Derivative B | 22Rv1 | 13.0 | Cell cycle arrest |
Study 2: Antimicrobial Efficacy
Research focused on the antimicrobial efficacy of piperazine derivatives revealed their potential as effective agents against resistant bacterial strains:
| Compound | Bacterial Strain | MIC (µg/mL) |
|---|---|---|
| Piperazine Derivative C | S. suis SC19 | 100 |
| Piperazine Derivative D | E. coli | 50 |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Piperazine-Containing Hybrids
Piperazine derivatives are widely used in medicinal chemistry to improve pharmacokinetics. Key comparisons include:
- Activity Trends: 1-Methylpiperazine enhances activity compared to morpholine or pyrrolidine. In formononetin hybrids, replacing pyrrolidine with 1-methylpiperazine (compound 8d) improved antiproliferative activity by >10-fold .
- Synthetic Utility : 1-Methylpiperazine is introduced via nucleophilic substitution (e.g., with aryl chlorides) or amide coupling, achieving moderate to high yields (33–72%) .
Sterol and Bile Acid Derivatives
The sterol moiety in the target compound shares structural homology with bile acids and their synthetic derivatives:
Key Research Findings
Structure-Activity Relationship (SAR)
- Piperazine vs. Other Amines : Piperazine units generally outperform morpholine or pyrrolidine in cytotoxicity and enzyme inhibition. For example, in DCA derivatives, 1-methylpiperazine-substituted analogs showed superior cytotoxicity over morpholine derivatives .
- Sterol Backbone Modifications : Hydroxylation patterns (3,7,12 vs. 3,6) influence target specificity. Bile acids with 3,7,12-trihydroxy groups are associated with nuclear receptor binding (e.g., FXR), while 3,6-dihydroxy analogs are linked to membrane disruption .
Pharmacokinetic Advantages
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
